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Standard Operating Procedure for Handling
Sodium Chromate
Application Notes and Protocols for Researchers, Scientists, and Drug Development

Professionals

This document provides a detailed standard operating procedure (SOP) for the safe handling

and use of sodium chromate in a laboratory setting. Adherence to these guidelines is critical to

minimize risks associated with this hazardous chemical.

Introduction
Sodium chromate (Na₂CrO₄) is a yellow, crystalline, water-soluble solid.[1] It is a strong

oxidizing agent and is classified as a human carcinogen, mutagen, and reproductive toxicant.

[2][3][4] Due to its hazardous nature, strict safety protocols must be followed during its

handling, storage, and disposal. This SOP is intended for all laboratory personnel working with

sodium chromate.

Hazard Identification and Risk Assessment
Sodium chromate is a highly toxic substance with multiple health hazards:
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Carcinogenicity: Classified as a Group 1 carcinogen, known to cause cancer in humans.[2]

[5]

Mutagenicity: May cause heritable genetic damage.[3][4][6]

Reproductive Toxicity: May damage fertility or the unborn child.[3][4][6]

Acute Toxicity: Toxic if swallowed and fatal if inhaled.[2][3][4]

Skin and Eye Damage: Causes severe skin burns and eye damage.[2][3][6]

Respiratory Sensitization: May cause allergy or asthma symptoms or breathing difficulties if

inhaled.[3][4][6]

Organ Damage: Causes damage to organs through prolonged or repeated exposure.[4][6]

A thorough risk assessment should be conducted before any new experiment involving sodium

chromate to identify potential exposure scenarios and implement appropriate control measures.

Data Presentation
Table 1: Physical and Chemical Properties of Sodium Chromate

Property Value Reference

Molecular Formula Na₂CrO₄ [7]

Molecular Weight 161.97 g/mol [7]

Appearance Yellow crystalline solid [1]

Melting Point 792°C [8]

Density 2.7 g/cm³ [7]

Solubility Soluble in water [1][7]

Table 2: Occupational Exposure Limits for Sodium Chromate (as Cr(VI))
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Organization Limit Notes Reference

OSHA (PEL) 5 µg/m³ TWA

Applies to any

operations or sectors

for which the

exposure limit in the

Chromium (VI)

standard is not

stayed.

[9]

NIOSH (REL)
0.001 mg/m³ TWA

(10-hour)

NIOSH considers all

chromium (VI)

compounds to be

potential occupational

carcinogens.

[5]

ACGIH (TLV)
0.0002 mg/m³ TWA

(inhalable fraction)

A1: Confirmed human

carcinogen; Skin,

DSEN, RSEN

notations.

[7]

EU-OEL 0.005 mg/m³ TWA

Limit value of 0.010

mg/m³ until January

17, 2025. For specific

processes like

welding, the limit is

0.025 mg/m³ until the

same date.

[7]

Experimental Protocols
All work with solid sodium chromate or concentrated solutions must be conducted in a

certified chemical fume hood to minimize inhalation exposure.[10]

A designated area for working with sodium chromate should be established.[11]

Ensure that a safety shower and eyewash station are readily accessible and have been

tested within the last year.[8]
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Eye and Face Protection: ANSI-approved, tight-fitting safety goggles and a face shield are

mandatory.[10]

Skin Protection: A lab coat, full-length pants, and closed-toe shoes are required.[10]

Chemical-resistant gloves (nitrile is a suitable option) must be worn.[12][13] Do not wear

latex gloves.[13]

Respiratory Protection: For situations where dust may be generated and engineering

controls are insufficient, a NIOSH-approved respirator with a dust cartridge is necessary.[8]

Preparation: Before handling, ensure all necessary PPE is donned correctly. Prepare the

work area in the chemical fume hood by covering the surface with absorbent, disposable

bench paper.

Weighing: To minimize dust generation, weigh solid sodium chromate carefully. Use of an

anti-static weigh boat can be beneficial.

Solution Preparation: When preparing solutions, slowly add the sodium chromate to the

solvent to avoid splashing.

Storage: Store sodium chromate in a cool, dry, well-ventilated area, away from incompatible

materials such as acids and combustible materials.[12][13] The container must be tightly

closed and clearly labeled with the chemical name and all relevant hazard pictograms.[9][13]

Store in a designated "Toxic" or "Carcinogen" storage area.[8]

Treat all spills of sodium chromate as a major spill.[13]

Evacuate: Immediately evacuate all non-essential personnel from the spill area.[11]

Alert: Notify your supervisor and the institutional safety office.[13]

Secure the Area: Restrict access to the spill area.[11]

Cleanup (if trained): Only personnel trained in hazardous waste cleanup should perform this

task.[11]

Don the appropriate PPE, including respiratory protection.[14]
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For solid spills, gently cover with an inert absorbent material to avoid raising dust.[15]

For liquid spills, contain the spill with absorbent dikes.[15]

Carefully collect the spilled material and absorbent into a labeled hazardous waste

container.[9][15]

Decontaminate the spill area with soap and water.[13]

Waste Disposal: Dispose of all contaminated materials as hazardous waste in accordance

with local, state, and federal regulations.[11]

Segregation: All waste contaminated with sodium chromate, including gloves, bench paper,

and disposable labware, must be collected in a designated hazardous waste container.

Labeling: The waste container must be clearly labeled as "Hazardous Waste - Sodium

Chromate" and include the appropriate hazard pictograms.

Disposal: Arrange for the disposal of the hazardous waste through the institution's

environmental health and safety office.[16] Do not dispose of sodium chromate down the

drain.[9]

Immediate medical attention is required for any exposure.[3]

Inhalation: Move the person to fresh air. If breathing is difficult, provide oxygen. Seek

immediate medical attention.[10]

Skin Contact: Immediately remove all contaminated clothing.[13] Flush the skin with copious

amounts of water for at least 15 minutes.[10] Seek immediate medical attention.[13]

Eye Contact: Immediately flush the eyes with water for at least 15 minutes, lifting the upper

and lower eyelids.[10] Seek immediate medical attention.[13]

Ingestion: Do NOT induce vomiting.[2][10] Rinse the mouth with water.[10] Seek immediate

medical attention.[13]

Mandatory Visualizations
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Caption: General workflow for handling sodium chromate.
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Caption: Emergency spill response workflow for sodium chromate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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